7-(benzo[d][1,3]dioxol-5-yl)-N-(2-(trifluoromethyl)phenyl)-1,4-thiazepane-4-carboxamide
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Description
7-(benzo[d][1,3]dioxol-5-yl)-N-(2-(trifluoromethyl)phenyl)-1,4-thiazepane-4-carboxamide is a useful research compound. Its molecular formula is C20H19F3N2O3S and its molecular weight is 424.44. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Studies have developed methodologies for synthesizing compounds with the benzo[d][1,3]dioxol-5-yl moiety, focusing on their structural characterization and potential biological applications. For instance, the synthesis and characterization of compounds with similar structural motifs have been reported, highlighting the importance of the benzo[d][1,3]dioxol-5-yl group in conferring biological activities (Talupur, Satheesh, & Chandrasekhar, 2021; Mansour, Aboelnaga, Nassar, & Elewa, 2020).
Antimicrobial and Anti-proliferative Activities
Research on compounds incorporating the benzo[d][1,3]dioxol-5-yl and related heterocyclic cores has demonstrated significant antimicrobial and anti-proliferative effects. These studies have shown that certain derivatives exhibit promising activities against various microbial strains and cancer cell lines, suggesting their potential for therapeutic applications (E. Mansour et al., 2020; Liqiang Wu et al., 2017).
Potential for Pharmaceutical Applications
The structural features of these compounds, particularly the incorporation of the benzo[d][1,3]dioxol-5-yl group, have been identified as key factors contributing to their biological activities. This has opened up avenues for further research into their use in pharmaceutical applications, including the development of new therapeutic agents with improved efficacy and safety profiles (Wu et al., 2017; Mudududdla et al., 2015).
Properties
IUPAC Name |
7-(1,3-benzodioxol-5-yl)-N-[2-(trifluoromethyl)phenyl]-1,4-thiazepane-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19F3N2O3S/c21-20(22,23)14-3-1-2-4-15(14)24-19(26)25-8-7-18(29-10-9-25)13-5-6-16-17(11-13)28-12-27-16/h1-6,11,18H,7-10,12H2,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HWXUEILRJJOWAB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCSC1C2=CC3=C(C=C2)OCO3)C(=O)NC4=CC=CC=C4C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19F3N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.